Cas no 21458-48-0 (tetraethyl pentane-1,5-diylbis(phosphonate))

tetraethyl pentane-1,5-diylbis(phosphonate) structure
21458-48-0 structure
Product Name:tetraethyl pentane-1,5-diylbis(phosphonate)
CAS No:21458-48-0
MF:C13H30O6P2
MW:344.321226596832
CID:1401416
PubChem ID:606411
Update Time:2025-04-20

tetraethyl pentane-1,5-diylbis(phosphonate) Chemical and Physical Properties

Names and Identifiers

    • tetraethyl pentane-1,5-diylbis(phosphonate)
    • Phosphonic acid, 1,5-pentanediylbis-, tetraethyl ester
    • phosphonic acid, P,P'-1,5-pentanediylbis-, tetraethyl ester
    • Phosphonic acid, pentamethylenedi-, tetraethyl ester
    • pentanediyl-bis-phosphonic acid tetraethyl ester
    • Tetraethyl pentane-1,5-diphosphonate
    • SCHEMBL11514496
    • PXENFFWRESSVJC-UHFFFAOYSA-N
    • 1,5-Pentanediylbisphosphonic acid tetraethyl ester
    • 21458-48-0
    • Inchi: 1S/C13H30O6P2/c1-5-16-20(14,17-6-2)12-10-9-11-13-21(15,18-7-3)19-8-4/h5-13H2,1-4H3
    • InChI Key: PXENFFWRESSVJC-UHFFFAOYSA-N
    • SMILES: P(CCCCCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 344.1519
  • Monoisotopic Mass: 344.15176267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06
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